molecular formula C7H5F3INO2S B8334110 Ethyl 2-iodo-4-(trifluoromethyl)-5-thiazolecarboxylate

Ethyl 2-iodo-4-(trifluoromethyl)-5-thiazolecarboxylate

Cat. No.: B8334110
M. Wt: 351.09 g/mol
InChI Key: VWRXFDZAGVFQFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-iodo-4-(trifluoromethyl)-5-thiazolecarboxylate is a useful research compound. Its molecular formula is C7H5F3INO2S and its molecular weight is 351.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5F3INO2S

Molecular Weight

351.09 g/mol

IUPAC Name

ethyl 2-iodo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

InChI

InChI=1S/C7H5F3INO2S/c1-2-14-5(13)3-4(7(8,9)10)12-6(11)15-3/h2H2,1H3

InChI Key

VWRXFDZAGVFQFJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C(S1)I)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold (-5° C.) solution of 4.0 g (0.0166 mole) of ethyl 2-amino-4trifluoromethyl-5-thiazolecarboxylate, prepared according to U.S. Pat. No. 2,726,237, in 30 ml. of 85% phosphoric acid and 30 ml. of 70% nitric acid was added a solution of 1.26 g (0.0166 mole) of sodium nitrite in 10 ml. of water in 10 minutes. The reaction mixture was stirred for 10 minutes and poured into a solution of 10 g of potassium iodide in 100 ml. of water. The reaction mixture was stirred overnight and extracted with ether. The ether solution was dried and concentrated and the residue was chromatographed on silica gel to give 1.5 g of the desired product, m.p. 75°-76° C.
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